Cas no 57764-49-5 (Ethyl Benzodisoxazole-3-carboxylate)

Ethyl Benzodisoxazole-3-carboxylate is a heterocyclic ester compound featuring a benzodisoxazole core with an ethyl carboxylate functional group. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its electron-withdrawing properties enhance its utility in cyclization and coupling reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its well-defined molecular framework allows for precise modifications, enabling the development of specialized derivatives. Ethyl Benzodisoxazole-3-carboxylate is favored in research for its consistent purity and reliability in producing high-yield, reproducible results.
Ethyl Benzodisoxazole-3-carboxylate structure
57764-49-5 structure
Product Name:Ethyl Benzodisoxazole-3-carboxylate
CAS No:57764-49-5
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD06659787
CID:366128
PubChem ID:87559523
Update Time:2025-11-06

Ethyl Benzodisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl benzo[d]isoxazole-3-carboxylate
    • Ethyl 1,2-Benzisoxazole-3-carboxylate
    • 1,2-Benzisoxazole-3- carboxylic acid, ethyl ester
    • ethyl 1,2-benzoxazole-3-carboxylate
    • 3-Ethoxycarbonyl-1,2-benzisoxazole
    • 1,2-Benzisoxazole-3-carboxylic Acid Ethyl Ester
    • 1,2-Benzisoxazole-3-carboxylic acid, ethyl ester
    • ethyl benzo(d)isoxazole-3-carboxylate
    • ethyl 3-benzisoxazolylcarboxylate
    • Ethyl benzisoxazole-3-carboxylate
    • IRTACBSCHHOIPA-UHFFFAOYSA-N
    • FCH921274
    • et
    • 1,2-Benzisoxazole-3-carboxylicacidethylester
    • AKOS006346723
    • 1,2-benzoxazole-3-carboxylic acid ethyl ester
    • SCHEMBL1572943
    • ethyl 1,2-benzoisoxazole-3-carboxylate
    • AMY12243
    • DS-0749
    • 1,2-Benzisoxazole-3-carboxylic acid ethylester
    • ethyl-1,2-benzisoxazole-3-carboxylate
    • CS-W006634
    • E0731
    • A831585
    • 40991-36-4
    • DTXSID00557044
    • ethyl 1.2-benzoisoxazole-3-carboxylate
    • AB26307
    • J-521243
    • MFCD06659787
    • 57764-49-5
    • Ethyl Benzodisoxazole-3-carboxylate
    • MDL： MFCD06659787
    • Inchi： 1S/C10H9NO3/c1-2-13-10(12)9-7-5-3-4-6-8(7)14-11-9/h3-6H,2H2,1H3
    • InChI Key： IRTACBSCHHOIPA-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.241
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 307°C at 760 mmHg
  • Flash Point: 139.5°C
  • Refractive Index: 1.575
  • PSA: 52.33000
  • LogP: 2.00450

Ethyl Benzodisoxazole-3-carboxylate Security Information

Ethyl Benzodisoxazole-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl Benzodisoxazole-3-carboxylate Production Method

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